Cas no 1779123-46-4 (2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol)

• Product Name: 2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol
• CAS No: 1779123-46-4
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5058866
• Update Time: 2025-06-08

2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol

• Inchi： 1S/C8H13N3O/c1-2-11-8(12)6-5-9-4-3-7(6)10-11/h9-10H,2-5H2,1H3
• InChI Key： RSJOZSUMBFCKCN-UHFFFAOYSA-N
• SMILES： O=C1C2CNCCC=2NN1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: -0.3
• Topological Polar Surface Area: 44.4

Additional information on 2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol

Introduction to 2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol (CAS No. 1779123-46-4)

2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol, identified by its CAS number 1779123-46-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyridine class, a scaffold known for its broad biological activity and potential therapeutic applications. The unique arrangement of nitrogen atoms in its core structure imparts distinctive electronic and steric properties, making it a valuable candidate for further investigation in drug discovery.

The 2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol molecule features a fused ring system consisting of a pyrazole ring connected to a pyridine ring. The presence of an ethyl substituent at the 2-position and a hydroxyl group at the 3-position further modulates its chemical behavior and biological interactions. This specific configuration has been explored in recent studies for its potential role in modulating various biological pathways.

In recent years, there has been growing interest in heterocyclic compounds due to their versatility in pharmaceutical applications. The pyrazolopyridine scaffold has been widely studied for its pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The 2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol compound represents an intriguing derivative that could serve as a lead molecule for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The nitrogen-rich environment of the pyrazolopyridine core allows for hydrogen bonding and π-stacking interactions with biological macromolecules such as proteins and nucleic acids. These interactions are crucial for drug binding affinity and efficacy. Additionally, the hydroxyl group at the 3-position provides a site for further functionalization, enabling chemists to tailor the molecule's properties for specific applications.

Recent computational studies have highlighted the favorable binding modes of 2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol with various enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ethyl substituent at the 2-position appears to enhance solubility while maintaining binding affinity, making it an attractive candidate for further development.

The synthesis of 2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as transition metal catalysis and asymmetric synthesis have been particularly useful in constructing the complex fused ring system efficiently.

In vitro studies have begun to uncover the biological profile of 1779123-46-4. Initial experiments suggest that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. The hydroxyl group at the 3-position appears to play a critical role in mediating these effects by interacting with target proteins.

The potential therapeutic applications of 2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol are still under exploration. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its ability to modulate inflammatory cytokine production. Preclinical studies are underway to evaluate its safety profile and optimal dosing regimens.

The chemical diversity inherent in heterocyclic compounds like 1779123-46-4 offers exciting opportunities for drug discovery. By modifying various substituents on the core scaffold, chemists can generate libraries of derivatives with tailored biological activities. This approach aligns well with modern drug development strategies that emphasize structure-based design and high-throughput screening.

The future prospects for CAS No. 1779123-46-4 appear promising as more research unfolds. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. As our understanding of molecular interactions deepens， compounds like this will continue to play a pivotal role in advancing therapeutic solutions.